Cas no 1219708-30-1 (N,O-Desethylene Linezolid)

N,O-Desethylene Linezolid structure
Product Name:N,O-Desethylene Linezolid
CAS No:1219708-30-1
Molecular Formula:C14H18N3O4F
Molecular Weight:311.30882
CID:1065369
PubChem ID:15433046
N,O-Desethylene Linezolid Properties
Names and Identifiers
-
- N,O-Desethylene Linezolid
- N-[[(5S)-3-[3-fluoro-4-(2-hydroxyethylamino)phenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
- SCHEMBL11983091
- DTXSID80572730
- Linezolid Impurity (N,O-Desethylene Linezolid)
- (S)-N-((3-(3-fluoro-4-((2-hydroxyethyl)amino)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide? (Brexpiprazole Impurity pound(c)
- N,O-Desethylene Linezolid; Acetamide, N-[[(5S)-3-[3-fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]-; N-[[(5S)-3-[3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
- N-[[(5S)-3-[3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
- CS-0166029
- 7384VT95MA
- N-{[(5S)-3-{3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl}-2-oxo-1,3-oxazolidin-5-yl]methyl}acetamide
- 1219708-30-1
- Acetamide, N-[[(5S)-3-[3-fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]-
-
- InChIKey: FPAKSIHCULOSLI-NSHDSACASA-N
- Inchi: InChI=1S/C14H18FN3O4/c1-9(20)17-7-11-8-18(14(21)22-11)10-2-3-13(12(15)6-10)16-4-5-19/h2-3,6,11,16,19H,4-5,7-8H2,1H3,(H,17,20)/t11-/m0/s1
- SMILES: CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C=C2)NCCO)F
Computed Properties
- Exact Mass: 311.12800
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 311.12813423g/mol
- Heavy Atom Count: 22
- Complexity: 410
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Topological Polar Surface Area: 90.9Ų
Experimental Properties
- LogP: 1.66950
- PSA: 94.39000
N,O-Desethylene Linezolid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D289360-5mg |
N,O-Desethylene Linezolid |
1219708-30-1 | 5mg |
$253.00 | 2023-05-18 |
N,O-Desethylene Linezolid Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1219708-30-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
N,O-Desethylene Linezolid Related Literature
-
Yusuke Hoshino,Daichi Fujita,Takeo Nakanishi,Ikumi Tamai Med. Chem. Commun., 2016,7, 1775-1782
-
Jung Hun Koo,Daun Kim,Jin Goo Kim,Hwakyeung Jeong,Jongwon Kim,In Su Lee Nanoscale, 2016,8, 14593-14599
-
Fabian Galla,Christian Bourgeois,Kirstin Lehmkuhl,Michael Soeberdt,Tobias Lotts,Christoph Abels,Sonja Ständer Med. Chem. Commun., 2016,7, 317-326
-
Da-Peng Liu,Jun-Bo Peng,Xin-Ping Lin,Que Huang,Xiang-Jian Kong,La-Sheng Long,Rong-Bin Huang,Lan-Sun Zheng CrystEngComm, 2014,16, 5527-5530
-
Sheng Zhong,Honggang Cui,Zhiyun Chen,Karen L. Wooley,Darrin J. Pochan Soft Matter, 2008,4, 90-93
-
6. N,N-Dimethylformamide-stabilized palladium nanoclusters as a catalyst for Larock indole synthesis†Kaito Onishi,Kei Oikawa,Hiroki Yano,Takeyuki Suzuki,Yasushi Obora RSC Adv., 2018,8, 11324-11329
-
Huai Jiang,Xiaohong Li,Shijie Lv,Jingxiao Cao Phys. Chem. Chem. Phys., 2016,18, 21431-21441
-
A. Flores,H. J. Salavagione,F. Ania,G. Martínez,G. Ellis,M. A. Gómez-Fatou J. Mater. Chem. C, 2015,3, 1177-1180
-
P. Henke,P. Kubát Photochem. Photobiol. Sci., 2014,13, 1321-1329
1219708-30-1 (N,O-Desethylene Linezolid) Related Products
- 165800-03-3(Linezolid)
- 1127120-38-0(Linezolid-d3)
- 165800-04-4((S)-N-((3-(3-Fluoro-4-(4-(2-hydroxyacetyl)piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide)
- 872992-20-6(Acetamide, N-[[(5R)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl ]-)
- 908143-04-4(Bis-Linezolid)
- 368891-70-7(PNU 142586)
- 368891-69-4(PNU 142300)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
http://www.chemnorm.com
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
